1-Difluoromethanesulfonyl-2-fluorobenzene
Overview
Description
1-Difluoromethanesulfonyl-2-fluorobenzene is a chemical compound with the molecular formula C7H5F3O2S . It has a molecular weight of 210.18 . The compound appears as a liquid .
Physical and Chemical Properties The compound is a liquid at room temperature . Its IUPAC name is difluoromethyl 2-fluorophenyl sulfone .
Scientific Research Applications
Application in Nuclear Magnetic Resonance (NMR) Spectroscopy
Summary of the Application
“1-Difluoromethanesulfonyl-2-fluorobenzene” can be analyzed using Fluorine-19 NMR, which adds a new dimension in the analysis portfolio of fluorine-containing compounds . The broader chemical shift range in 19F NMR helps resolve individual fluorine-containing functional groups .
Methods of Application or Experimental Procedures
The 19F NMR spectra are typically first-order in nature in that spin-spin coupling follows the n+1 rule for multiplicity . Fluorine couples strongly to other 19F nuclides as far as six bonds away, while also coupling to proximate 1H nuclei and carbon atoms .
Results or Outcomes
The resulting 19F NMR spectrum is therefore information-rich in molecular structure as well as associated chemical environment . The relatively small number of fluorine atoms yield fewer signals for easy spectral interpretation .
Safety And Hazards
The compound is classified as a warning under the GHS07 pictogram . It has hazard statements H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
1-(difluoromethylsulfonyl)-2-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3O2S/c8-5-3-1-2-4-6(5)13(11,12)7(9)10/h1-4,7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHJHSNGZQYRXDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)F)S(=O)(=O)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Difluoromethanesulfonyl-2-fluorobenzene |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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